Cas no 768-13-8 (5-chloro-2-methoxybenzene-1-thiol)

• Product Name: 5-chloro-2-methoxybenzene-1-thiol
• CAS No: 768-13-8
• MF: C₇H₇ClOS
• MW: 174.647879838943
• MDL: MFCD11111069
• CID: 3385808
• PubChem ID: 12772785
• Update Time: 2025-04-25

5-chloro-2-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• BENZENETHIOL, 5-CHLORO-2-METHOXY-
• 5-chloro-2-methoxybenzene-1-thiol
• 873-015-0
• YNNXBGVXIHSTCN-UHFFFAOYSA-N
• EN300-1984208
• SCHEMBL1332160
• AAA76813
• CS-0238625
• AKOS006309287
• 5-Chloro-2-methoxy-benzenethiol
• 5-Chloro-2-methoxybenzenethiol
• 768-13-8

• MDL： MFCD11111069
• Inchi： 1S/C7H7ClOS/c1-9-6-3-2-5(8)4-7(6)10/h2-4,10H,1H3
• InChI Key： YNNXBGVXIHSTCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S)OC

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 5-chloro-2-methoxybenzene-1-thiol

BENZENETHIOL, 5-CHLORO-2-METHOXY: A Comprehensive Overview

Benzene thiol derivatives have garnered significant attention in the field of biomedicine due to their diverse chemical properties and potential applications in drug discovery. Among these, 5-chloro-2-methoxybenzenethiol, also known by its CAS number 768-13-8, stands out as a compound with unique structural features that may offer promising therapeutic avenues.

The chemical structure of BENZENETHIOL, 5-CHLORO-2-METHOXY comprises a benzene ring substituted with a thiol group (-SH) at the first position, a chlorine atom at the fifth position, and a methoxy group (-OCH3) at the second position. This specific arrangement of substituents renders the molecule highly interesting for pharmacological research. The presence of the thiol group makes it a potential candidate for thiol-based therapies, while the electron-withdrawing chlorine atom and the electron-donating methoxy group create a complex interplay that may influence its bioavailability and reactivity.

Recent studies have highlighted the importance of benzenethiol derivatives in exploring their antioxidant and anti-inflammatory properties. Antioxidants are crucial in combating oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The thiol group in BENZENETHIOL, 5-CHLORO-2-METHOXY may act as a potent electron donor, neutralizing free radicals and thereby exhibiting antioxidant activity.

Moreover, the compound's structural features suggest potential applications in drug delivery systems. The thiol group can participate in disulfide bond formation, which is a key mechanism in targeting specific cells or tissues. This property could be harnessed to develop targeted drug delivery systems, enhancing therapeutic efficacy while minimizing off-target effects.

Another area of interest is the exploration of BENZENETHIOL, 5-CHLORO-2-METHOXY in anticancer therapies. Cancer cells often exhibit altered thiol metabolism, making them more susceptible to thiol-containing compounds. The compound's ability to modulate cellular redox balance could potentially inhibit cancer cell proliferation or induce apoptosis, offering a novel approach to oncology.

In the realm of biomedical research, understanding the pharmacokinetics and toxicity profile of BENZENETHIOL, 5-CHLORO-2-METHOXY is crucial. Preclinical studies have shown that thiol derivatives can exhibit varying degrees of cytotoxicity, depending on their structure and concentration. The presence of the methoxy group may enhance the compound's solubility and metabolic stability, attributes that are desirable for drug candidates.

The study of BENZENETHIOL, 5-CHLORO-2-METHOXY also extends to its potential as a bioisostere in medicinal chemistry. Bioisosteres are structurally similar compounds that can replace each other in biological systems, offering insights into structure-activity relationships. By comparing the properties of BENZENETHIOL, 5-CHLORO-2-METHOXY with those of related compounds, researchers can gain valuable information for drug design and optimization.

In conclusion, BENZENETHIOL, 5-CHLORO-2-METHOXY, with its unique combination of functional groups, represents a compelling subject of study in the biomedical sciences. Its potential applications in antioxidant therapy, drug delivery, and anticancer treatments highlight its significance as a compound of interest for further research and development.